molecular formula C24H29N5O4 B2960383 N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide CAS No. 1203152-02-6

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

Cat. No. B2960383
CAS RN: 1203152-02-6
M. Wt: 451.527
InChI Key: LBQMBWXLHWVNJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H29N5O4 and its molecular weight is 451.527. The purity is usually 95%.
BenchChem offers high-quality N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Compounds with benzimidazole derivatives, including those with specific substituents and linkers, have shown considerable activity against drug-sensitive and drug-resistant Mycobacterium tuberculosis (MTB) strains. The design and synthesis of these molecules, including variations in their structure, have led to significant antimycobacterial activity, offering a promising scaffold for developing new treatments against tuberculosis (Lv et al., 2017).

Molecular Interaction Studies

Research into the molecular interactions of specific antagonists with cannabinoid receptors has provided insights into the binding interactions and conformational analyses of these compounds. Such studies are crucial for the development of new therapeutic agents targeting the CB1 cannabinoid receptor (Shim et al., 2002).

Anti-HIV Activity

The synthesis and evaluation of new derivatives, including those containing piperazine and nitroimidazole moieties, have been explored for their potential anti-HIV-1 and anti-HIV-2 activities. These studies aim to develop new non-nucleoside reverse transcriptase inhibitors as therapeutic options for HIV treatment (Al-Masoudi et al., 2007).

Labeling and Detection Techniques

Advancements in labeling and detection techniques for carboxylic acids using specific reagents demonstrate the application of complex molecules in analytical chemistry, enhancing the sensitivity and specificity of high-performance liquid chromatography (HPLC) analyses (Toyo’oka et al., 1991).

Corrosion Inhibition

Benzimidazole derivatives have also been investigated for their role as corrosion inhibitors, highlighting their potential in protecting materials and infrastructure in industrial applications. The electrochemical, thermodynamic, and quantum chemical studies of these compounds on various metals in corrosive environments provide valuable insights into their efficacy and mechanism of action (Yadav et al., 2016).

properties

IUPAC Name

N-(1H-benzimidazol-2-ylmethyl)-1-[2-(2,4-dimethoxyanilino)-2-oxoethyl]piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H29N5O4/c1-32-17-7-8-20(21(13-17)33-2)28-23(30)15-29-11-9-16(10-12-29)24(31)25-14-22-26-18-5-3-4-6-19(18)27-22/h3-8,13,16H,9-12,14-15H2,1-2H3,(H,25,31)(H,26,27)(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBQMBWXLHWVNJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCC3=NC4=CC=CC=C4N3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H29N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.